Cas no 1368880-90-3 ((1-CYCLOPROPYL-2,5-DIMETHYL-1H-PYRROL-3-YL)METHANAMINE)

• Product Name: (1-CYCLOPROPYL-2,5-DIMETHYL-1H-PYRROL-3-YL)METHANAMINE
• CAS No: 1368880-90-3
• MF: C₁₀H₁₆N₂
• MW: 164.247442245483
• CID: 4594101
• PubChem ID: 82490438
• Update Time: 2025-06-10

(1-CYCLOPROPYL-2,5-DIMETHYL-1H-PYRROL-3-YL)METHANAMINE Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-methanamine, 1-cyclopropyl-2,5-dimethyl-
• (1-CYCLOPROPYL-2,5-DIMETHYL-1H-PYRROL-3-YL)METHANAMINE

• Inchi： 1S/C10H16N2/c1-7-5-9(6-11)8(2)12(7)10-3-4-10/h5,10H,3-4,6,11H2,1-2H3
• InChI Key： MEGOBROMTMGWEV-UHFFFAOYSA-N
• SMILES： N1(C2CC2)C(C)=CC(CN)=C1C

Additional information on (1-CYCLOPROPYL-2,5-DIMETHYL-1H-PYRROL-3-YL)METHANAMINE

Introduction to (1-CYCLOPROPYL-2,5-DIMETHYL-1H-PYRROL-3-YL)METHANAMINE (CAS No. 1368880-90-3)

(1-CYCLOPROPYL-2,5-DIMETHYL-1H-PYRROL-3-YL)METHANAMINE, also known by its CAS number 1368880-90-3, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolidines and is characterized by its unique structural features, including a cyclopropyl group and two methyl substituents. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of (1-CYCLOPROPYL-2,5-DIMETHYL-1H-PYRROL-3-YL)METHANAMINE is defined by its molecular formula C₁₂H₂₀N₂. The compound's molecular weight is approximately 184.29 g/mol, which places it in the range of small molecules that are often explored for their pharmacological properties. The presence of the cyclopropyl group and the dimethyl substituents on the pyrrole ring provides a unique set of chemical functionalities that can interact with biological targets in specific ways.

Recent studies have highlighted the potential therapeutic applications of (1-CYCLOPROPYL-2,5-DIMETHYL-1H-PYRROL-3-YL)METHANAMINE. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain bacterial strains, making it a promising candidate for the development of novel antibiotics. The cyclopropyl group has been found to enhance the compound's ability to disrupt bacterial cell walls, while the pyrrole ring contributes to its overall stability and bioavailability.

In addition to its antibacterial properties, (1-CYCLOPROPYL-2,5-DIMETHYL-1H-PYRROL-3-YL)METHANAMINE has also been investigated for its potential as an analgesic agent. Preclinical studies have demonstrated that this compound can effectively reduce pain responses in animal models, suggesting its potential use in pain management therapies. The mechanism of action appears to involve interactions with specific receptors in the central nervous system, although further research is needed to fully elucidate these interactions.

The synthesis of (1-CYCLOPROPYL-2,5-DIMETHYL-1H-PYRROL-3-YL)METHANAMINE has been optimized through various synthetic routes, each offering different advantages in terms of yield and purity. One common approach involves the reaction of a cyclopropyl-substituted aldehyde with an appropriate amine derivative under controlled conditions. This method has been refined to achieve high yields and purity levels, making it suitable for large-scale production and further pharmaceutical development.

The safety profile of (1-CYCLOPROPYL-2,5-DIMETHYL-1H-PYRROL-3-YL)METHANAMINE is another critical aspect that has been extensively studied. Toxicological evaluations have shown that this compound exhibits low toxicity at therapeutic doses, which is a favorable characteristic for any potential drug candidate. However, as with any new chemical entity, ongoing safety assessments are essential to ensure its long-term safety and efficacy.

In conclusion, (1-CYCLOPROPYL-2,5-DIMETHYL-1H-PYRROL-3-YL)METHANAMINE (CAS No. 1368880-90-3) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive target for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is likely to play an increasingly important role in advancing medical treatments for various conditions.